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Compound of Interest

Compound Name: 2-Chloro-5-P-tolyloxazole

Cat. No.: B15402244

Technical Note: Status of 2-Chloro-5-P-
tolyloxazole

To the Attention of Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive search for "2-Chloro-5-p-tolyloxazole,” we have been unable to
identify a specific CAS (Chemical Abstracts Service) number or definitive molecular weight for
this compound. Publicly available chemical databases and scientific literature do not appear to
contain entries for this exact chemical structure.

This suggests that "2-Chloro-5-p-tolyloxazole” may be a novel compound, one that has not
been synthesized, or is not commonly available through commercial suppliers.

While information on the target compound is unavailable, data for structurally related molecules
were retrieved. These include:

e 2-Chloro-5-phenyloxazole: This compound, which has a phenyl group instead of a p-tolyl
group at the 5-position, has a registered CAS number of 62124-43-0 and a molecular weight
of 179.61 g/mol .

* 5-(p-Tolyl)oxazole: This related structure, lacking the chloro group at the 2-position, is
registered under CAS number 143659-19-2.
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e 2-Chloro-5-(p-tolyl)thiazole derivatives: A number of thiazole-based analogues containing the
"2-Chloro-5-(p-tolyl)" moiety were identified, though none were the requested oxazole.

Conclusion:

Without a confirmed CAS number and established physicochemical properties for "2-Chloro-5-
p-tolyloxazole," it is not possible to provide an in-depth technical guide that includes
experimental protocols, signaling pathways, or other detailed data as requested. The
foundational information required for such a document is not present in the available scientific
and chemical literature.

We advise researchers interested in this specific structure to first consult resources on novel
chemical synthesis to produce and characterize the compound. Following its synthesis and
confirmation of its structure and properties, further research into its biological activity and other
characteristics could be pursued.

 To cite this document: BenchChem. [2-Chloro-5-P-tolyloxazole CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15402244#2-chloro-5-p-tolyloxazole-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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